molecular formula C8H7FN2S B8567765 5-Amino-6-fluoro-3-methyl-1,2-benzisothiazole

5-Amino-6-fluoro-3-methyl-1,2-benzisothiazole

Cat. No.: B8567765
M. Wt: 182.22 g/mol
InChI Key: VZVKLQRLCVYZOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-6-fluoro-3-methyl-1,2-benzisothiazole is a useful research compound. Its molecular formula is C8H7FN2S and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7FN2S

Molecular Weight

182.22 g/mol

IUPAC Name

6-fluoro-3-methyl-1,2-benzothiazol-5-amine

InChI

InChI=1S/C8H7FN2S/c1-4-5-2-7(10)6(9)3-8(5)12-11-4/h2-3H,10H2,1H3

InChI Key

VZVKLQRLCVYZOV-UHFFFAOYSA-N

Canonical SMILES

CC1=NSC2=CC(=C(C=C12)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-fluoro-3-methyl-5-nitro-1,2-benzisothiazole (0.740 g, 3.50 mmol), 5% acetic acid (25.0 mL) and ethyl acetate is heated to 65° C., treated with iron powder (0.980 g, 17.5 mmol), stirred at 65° C. for one hour, cooled to room temperature, and filtered to remove solids. The organic phase is separated, washed sequentially with water, saturated sodium hydrogen carbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo to give the title product as an orange solid (0.610 g) which is identified by NMR spectral analyses.
Name
6-fluoro-3-methyl-5-nitro-1,2-benzisothiazole
Quantity
0.74 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0.98 g
Type
catalyst
Reaction Step Two

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